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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Demeton-S-methyl, a highly toxic organophosphate insecticide. Adherence to these

procedures is imperative to ensure personnel safety and environmental protection.

I. Personal Protective Equipment (PPE)
All personnel handling Demeton-S-methyl must use the following personal protective

equipment. This is a mandatory requirement for all procedures involving this chemical.
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PPE Category Specification

Respiratory Protection

A full-facepiece respirator with an organic vapor

canister (N100, R100, or P100 filter) is required.

For emergency situations, a positive-pressure,

self-contained breathing apparatus (SCBA) is

necessary.[1]

Eye and Face Protection

A face shield worn over chemical safety goggles

is mandatory to protect against splashes and

vapors.[2][3]

Skin Protection

A chemical-resistant suit, fully encapsulated if

there is a risk of significant exposure, is

required.[1][2] Chemical-resistant gloves (e.g.,

nitrile or neoprene) must be worn.[2]

Contaminated work clothes should not be taken

home and must be laundered by trained

personnel.[4]

Footwear Chemical-resistant boots should be worn.

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Demeton-S-methyl in a laboratory

setting.

A. Pre-Operational Checks

Verify Emergency Equipment: Ensure that an eyewash station, emergency shower, and fire

extinguisher (dry chemical, CO2, water spray, or foam) are readily accessible and in good

working order.[4]

Review Safety Data Sheet (SDS): All personnel involved must review the SDS for Demeton-
S-methyl prior to handling.

Prepare Work Area: Conduct all work in a well-ventilated area, preferably within a certified

chemical fume hood.[2] Ensure the work surface is clean and uncluttered.
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Assemble Materials: Have all necessary equipment and reagents for the experiment, as well

as spill cleanup materials, readily available.

Don PPE: Put on all required personal protective equipment as specified in Section I.

B. Handling Procedure

Chemical Dispensing: Carefully dispense the required amount of Demeton-S-methyl,
avoiding splashing or aerosol generation. Use non-sparking tools.[2]

Perform Experimental Steps: Conduct the experiment, keeping all containers of Demeton-S-
methyl sealed when not in use.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[2] Wash hands

thoroughly after handling, even if gloves were worn.[2]

Monitor for Exposure: Be aware of the symptoms of Demeton-S-methyl exposure, which

include headache, dizziness, blurred vision, muscle spasms, and nausea.[1] If any

symptoms are experienced, evacuate the area immediately and seek medical attention.

C. Post-Operational Cleanup

Decontaminate Equipment: All non-disposable equipment that came into contact with

Demeton-S-methyl must be thoroughly decontaminated.

Clean Work Area: Wipe down the work surface with an appropriate decontaminating solution.

Doff PPE: Remove PPE in the correct order to avoid self-contamination.

Personal Hygiene: Wash hands and any potentially exposed skin areas with soap and water.

III. Emergency Procedures
In the event of an emergency, follow these procedures and refer to the workflow diagram

below.

A. Spills and Leaks
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Isolate: Isolate the hazard area and deny entry. For liquid spills, isolate the area for at least

50 meters (150 feet) in all directions.

Ventilate: If safe to do so, increase ventilation in the area.

Cleanup: For small spills, absorb the material with sand, earth, or another non-combustible

absorbent material and place it into a sealed container for disposal.[1][4] For large spills, dike

the area far ahead of the spill for later disposal.[1] Do not allow the chemical to enter sewers

or waterways.[2]

B. Fire

Evacuate: Evacuate the area immediately.

Extinguish: Use a dry chemical, CO2, water spray, or foam extinguisher.[4] Poisonous gases,

including phosphorus and sulfur oxides, are produced in a fire.[4]

Cool Containers: Use water spray to keep fire-exposed containers cool to prevent them from

exploding.[4]

C. First Aid

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2]

IV. Disposal Plan
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All Demeton-S-methyl waste is considered hazardous waste and must be disposed of

accordingly.

Waste Collection: Collect all Demeton-S-methyl waste, including contaminated absorbents

and disposable PPE, in clearly labeled, sealed, and chemical-resistant containers.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal: Dispose of all waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of Demeton-S-methyl down

the drain or in the regular trash.

V. Quantitative Data
The following table summarizes key quantitative data for Demeton-S-methyl.

Property Value

CAS Number 919-86-8

Molecular Formula C6H15O3PS2

Molecular Weight 230.3 g/mol

Appearance Pale yellow oil[2]

Odor Pronounced mercaptan-like odor[3]

Boiling Point Decomposes

Vapor Pressure 0.00048 hPa (at 20 °C)

Water Solubility 3.3 g/L (at 20 °C)

Oral LD50 (rat) 40 mg/kg

Dermal LD50 (rat) 302 mg/kg

Occupational Exposure Limit (TLV-TWA) 0.05 mg/m³[2]
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VI. Workflow Diagram
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Caption: Workflow for Safe Handling of Demeton-S-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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